Cas no 112923-43-0 (7,10-Etheno-12,16-metheno-16H-dibenz[h,j]oxacyclooctadecin-2,13,20-triol, 5,6,17,18-tetrahydro-3-methoxy-)

7,10-Etheno-12,16-metheno-16H-dibenz[h,j]oxacyclooctadecin-2,13,20-triol, 5,6,17,18-tetrahydro-3-methoxy- structure
112923-43-0 structure
Product Name:7,10-Etheno-12,16-metheno-16H-dibenz[h,j]oxacyclooctadecin-2,13,20-triol, 5,6,17,18-tetrahydro-3-methoxy-
CAS No:112923-43-0
MF:C29H26O5
MW:454.513748645782
CID:225628
Update Time:2024-03-01

7,10-Etheno-12,16-metheno-16H-dibenz[h,j]oxacyclooctadecin-2,13,20-triol, 5,6,17,18-tetrahydro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 7,10-Etheno-12,16-metheno-16H-dibenz[h,j]oxacyclooctadecin-2,13,20-triol,5,6,17,18-tetrahydro-3-methoxy-
    • PlagiochinC
    • 7,10-Etheno-12,16-metheno-16H-dibenz[h,j]oxacyclooctadecin-2,13,20-triol, 5,6,17,18-tetrahydro-3-methoxy-
    • Inchi: 1S/C29H26O5/c1-33-28-16-21-7-2-18-4-10-23(11-5-18)34-29-14-19(6-13-26(29)31)3-8-20-15-22(30)9-12-24(20)25(21)17-27(28)32/h4-6,9-17,30-32H,2-3,7-8H2,1H3
    • InChI Key: ILBRELFGIFQXDS-UHFFFAOYSA-N
    • SMILES: COC1C(O)=CC2=C(CCC3C=CC(OC4C(O)=CC=C(CCC5C2=CC=C(O)C=5)C=4)=CC=3)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • XLogP3: 3.746
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